Cas no 2229448-27-3 (4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229448-27-3
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 5945266
• PubChem ID: 165693924
• Update Time: 2025-05-24

4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1947550
• 2229448-27-3

• Inchi： 1S/C14H15F3O2/c1-9-8-10(15)2-3-11(9)13(12(18)19)4-6-14(16,17)7-5-13/h2-3,8H,4-7H2,1H3,(H,18,19)
• InChI Key： PZHMPHRBLFYAMV-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(=CC=2C)F)CC1)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid

Research Briefing on 4,4-Difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic Acid (CAS: 2229448-27-3)

4,4-Difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid (CAS: 2229448-27-3) is a fluorinated cyclohexane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The presence of fluorine atoms at strategic positions enhances its metabolic stability and bioavailability, making it a valuable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid to improve its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action, revealing a high affinity for the COX-2 active site.

In addition to its anti-inflammatory properties, 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid has also been investigated for its potential in oncology. Preliminary findings from a collaborative study between academic and industrial researchers indicated that this compound can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The fluorinated cyclohexane core appears to play a critical role in modulating cellular pathways associated with programmed cell death, although further mechanistic studies are required to fully understand its therapeutic potential.

The pharmacokinetic profile of 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid has been another area of active research. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results suggested favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development. However, challenges related to tissue-specific distribution and potential drug-drug interactions remain to be addressed in future studies.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid. A patent filed in 2023 described an optimized multi-step synthesis route that improves yield and reduces the use of hazardous reagents. This development is particularly significant for industrial applications, where cost-effective and environmentally friendly production methods are highly sought after.

In conclusion, 4,4-difluoro-1-(4-fluoro-2-methylphenyl)cyclohexane-1-carboxylic acid (CAS: 2229448-27-3) represents a promising scaffold for the development of new therapeutic agents. Its dual anti-inflammatory and anticancer activities, coupled with favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Future research should focus on elucidating its precise mechanisms of action, optimizing its therapeutic index, and exploring its potential in combination therapies. As the field of fluorinated pharmaceuticals continues to evolve, this compound is poised to play a significant role in addressing unmet medical needs.